Cas no 6966-78-5 (Pteridine,4-(methylthio)-)
Pteridine,4-(methylthio)- structure
Product Name:Pteridine,4-(methylthio)-
Pteridine,4-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Pteridine,4-(methylthio)-
- 4-methylsulfanylpteridine
- 4-Methylmercapto-pteridin
- 4-methylsulfanyl-pteridine
- 4-Methylthio-pteridin
- 4-methylthiopteridine
- 4-methylthio-pteridine
- SCHEMBL5352016
- pteridine, 4-(methylthio)-
- 6966-78-5
- XKENOTHGZDIXRS-UHFFFAOYSA-N
- NSC-68114
- NSC68114
- DTXSID70879068
-
- Inchi: 1S/C7H6N4S/c1-12-7-5-6(10-4-11-7)9-3-2-8-5/h2-4H,1H3
- InChI Key: XKENOTHGZDIXRS-UHFFFAOYSA-N
- SMILES: S(C)C1C2C(=NC=CN=2)N=CN=1
Computed Properties
- Exact Mass: 324.04741
- Monoisotopic Mass: 178.03131738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 76.9Ų
Experimental Properties
- Density: 1.3046 (rough estimate)
- Melting Point: 191°C
- Refractive Index: 1.5500 (estimate)
- PSA: 50.69
Pteridine,4-(methylthio)- Related Literature
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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Yunxia Yuan,Shufang Wu,Fan Shu,Zhihong Liu Chem. Commun., 2014,50, 1095-1097
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Chunwei Yu,Li Jian,Yuxiang Ji RSC Adv., 2018,8, 31106-31112
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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